5-(4-Chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-2-(5-thiophen-2-ylpyrazol-1-yl)-1,3-thiazole

• IUPAC Name: 5-(4-chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-2-(5-thiophen-2-ylpyrazol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C22H12Cl3N3S3/c23-13-3-6-15(7-4-13)30-21-20(16-8-5-14(24)12-17(16)25)27-22(31-21)28-18(9-10-26-28)19-2-1-11-29-19/h1-12H
• InChI Key: RGBWWUIIVDQTMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=NN2C3=NC(=C(S3)SC4=CC=C(C=C4)Cl)C5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C22H12Cl3N3S3
• Molecular Weight: 520.9 g/mol

Description

5-(4-Chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-2-(5-thiophen-2-ylpyrazol-1-yl)-1,3-thiazole is a useful research compound. Its molecular formula is C22H12Cl3N3S3 and its molecular weight is 520.89. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthesis

Synthesis and Structural Characterization : Compounds with structural similarities to the specified chemical have been synthesized, showcasing methodologies for producing thiazole derivatives. These studies often involve detailed structural characterization through techniques like single-crystal diffraction, demonstrating the compounds' potential for further exploration in materials science and chemistry (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antiviral and Antimicrobial Activities

Antiviral Activity : Some thiazole derivatives have been synthesized and evaluated for their antiviral activities. For example, specific sulfonamides showed potential anti-tobacco mosaic virus activity, hinting at the therapeutic applications of thiazole compounds in combating viral infections (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010).

Antimicrobial Agents : Research on thiazole derivatives has also included their synthesis and evaluation as antimicrobial agents. This demonstrates the potential of such compounds in developing new antibiotics or treatments for bacterial and fungal infections (Sah, Bidawat, Seth, & Gharu, 2014).

Material Sciences and Chemical Properties

Photophysical Properties : The study of sulfur-containing thiazoles for their photophysical properties reflects their potential in material sciences, particularly in developing fluorescent materials for sensing and optical applications (Murai, Furukawa, & Yamaguchi, 2018).

Polyimides with High Refractive Index : Research into transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including those with chlorothiophenyl groups, has highlighted applications in creating materials with high refractive indices and small birefringences, useful in optics and electronics (Tapaswi, Choi, Jeong, Ando, & Ha, 2015).